Cas no 952886-75-8 (4-2-(4-fluorobenzenesulfonyl)acetyl-3,3-dimethylpiperazin-2-one)

• Product Name: 4-2-(4-fluorobenzenesulfonyl)acetyl-3,3-dimethylpiperazin-2-one
• CAS No: 952886-75-8
• MF: C₁₄H₁₇FN₂O₄S
• MW: 328.359185934067
• CID: 6411136
• PubChem ID: 16863849
• Update Time: 2025-10-22

4-2-(4-fluorobenzenesulfonyl)acetyl-3,3-dimethylpiperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-2-(4-fluorobenzenesulfonyl)acetyl-3,3-dimethylpiperazin-2-one
• F2487-0110
• 4-(2-((4-fluorophenyl)sulfonyl)acetyl)-3,3-dimethylpiperazin-2-one
• 952886-75-8
• AKOS024651359
• 4-[2-(4-fluorophenyl)sulfonylacetyl]-3,3-dimethylpiperazin-2-one
• 4-[2-(4-fluorobenzenesulfonyl)acetyl]-3,3-dimethylpiperazin-2-one

• Inchi： 1S/C14H17FN2O4S/c1-14(2)13(19)16-7-8-17(14)12(18)9-22(20,21)11-5-3-10(15)4-6-11/h3-6H,7-9H2,1-2H3,(H,16,19)
• InChI Key： OCGVDMRFEXVEJS-UHFFFAOYSA-N
• SMILES： N1CCN(C(CS(C2=CC=C(F)C=C2)(=O)=O)=O)C(C)(C)C1=O

Computed Properties

• Exact Mass: 328.08930636g/mol
• Monoisotopic Mass: 328.08930636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 91.9Ų

Additional information on 4-2-(4-fluorobenzenesulfonyl)acetyl-3,3-dimethylpiperazin-2-one

Exploring the Potential of 4-2-(4-fluorobenzenesulfonyl)acetyl-3,3-dimethylpiperazin-2-one (CAS No. 952886-75-8) in Modern Research and Applications

The compound 4-2-(4-fluorobenzenesulfonyl)acetyl-3,3-dimethylpiperazin-2-one (CAS No. 952886-75-8) has garnered significant attention in the scientific community due to its unique structural properties and potential applications. This piperazine derivative is characterized by a fluorobenzenesulfonyl moiety, which contributes to its distinct chemical behavior. Researchers are increasingly interested in its role as a building block for more complex molecules, particularly in the fields of medicinal chemistry and drug discovery.

One of the key reasons for the growing interest in 4-2-(4-fluorobenzenesulfonyl)acetyl-3,3-dimethylpiperazin-2-one is its potential to serve as a pharmacophore in the development of novel therapeutics. The presence of the 4-fluorobenzenesulfonyl group enhances its binding affinity to specific biological targets, making it a valuable candidate for enzyme inhibition studies. Recent trends in AI-driven drug design have further highlighted the importance of such compounds, as they can be optimized using computational modeling techniques to improve efficacy and reduce side effects.

In addition to its pharmaceutical applications, CAS No. 952886-75-8 has also been explored in material science. Its robust structure and stability under various conditions make it suitable for use in advanced polymers and coating materials. With the increasing demand for sustainable materials, researchers are investigating how this compound can contribute to the development of eco-friendly alternatives in industrial applications.

The synthesis of 4-2-(4-fluorobenzenesulfonyl)acetyl-3,3-dimethylpiperazin-2-one involves a series of carefully controlled reactions, ensuring high purity and yield. This process has been refined over the years, with recent advancements focusing on green chemistry principles to minimize environmental impact. As the scientific community continues to prioritize sustainability, the adoption of energy-efficient synthesis methods for compounds like this one is expected to grow.

Another area of interest is the compound's potential role in neuropharmacology. Preliminary studies suggest that its structural features may interact with neurotransmitter receptors, opening doors for research into neurological disorders. This aligns with the current focus on mental health and the search for innovative treatments for conditions such as depression and anxiety.

From a commercial perspective, the demand for CAS No. 952886-75-8 is driven by its versatility and the expanding applications in life sciences and industrial chemistry. Companies specializing in fine chemicals are actively stocking this compound to meet the needs of research institutions and pharmaceutical developers. The rise of personalized medicine and targeted therapies has further amplified its relevance in the market.

In conclusion, 4-2-(4-fluorobenzenesulfonyl)acetyl-3,3-dimethylpiperazin-2-one (CAS No. 952886-75-8) represents a promising area of research with broad implications across multiple disciplines. Its unique chemical profile, combined with the evolving trends in drug development and sustainable chemistry, positions it as a compound of significant interest for future innovations. As scientists continue to uncover its potential, this molecule is likely to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.